4-[Oxo(piperazin-1-yl)acetyl]morpholine

• IUPAC Name: 1-morpholin-4-yl-2-piperazin-1-ylethane-1,2-dione
• InChI: InChI=1S/C10H17N3O3/c14-9(12-3-1-11-2-4-12)10(15)13-5-7-16-8-6-13/h11H,1-8H2
• InChI Key: XHWMCHIHVJSGRA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C(=O)C(=O)N2CCOCC2
• Molecular Formula: C10H17N3O3
• Molecular Weight: 227.26 g/mol
• CAS No.: 875164-29-7

Description

4-[Oxo(piperazin-1-yl)acetyl]morpholine is a useful research compound. Its molecular formula is C10H17N3O3 and its molecular weight is 227.26 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• One-Pot Synthesis of Derivatives : A study by Bhat et al. (2018) demonstrated the synthesis of dihydropyrimidinone derivatives containing piperazine/morpholine moiety through a one-pot Biginelli synthesis. This efficient method produced good yields and is significant for developing new chemical entities.

• De Novo Assembly of Substituted Morpholines and Piperazines : Patil et al. (2017) introduced a versatile de novo synthesis of morpholine and piperazine rings using multicomponent reaction chemistry, meeting the demand for novel building blocks in organic and medicinal chemistry (Patil et al., 2017).

Potential Medicinal Applications

• Anticancer Activity : Shi et al. (2016) researched thiosemicarbazone derivatives, including morpholino-substituted analogues, demonstrating significant activity against human breast cancer cells (Shi et al., 2016).

• Antitubercular Agents : A study by Marvadi et al. (2019) synthesized novel morpholine and N-substituted piperazine coupled dihydroquinolines, identifying derivatives with potent antimycobacterial activity against Mycobacterium tuberculosis (Marvadi et al., 2019).

• Antiviral Properties : Selvakumar et al. (2018) synthesized and evaluated morpholine substituted sulfonamide and urea derivatives for their antiviral activity against an avian paramyxovirus, finding enhanced antiviral activity in certain derivatives (Selvakumar et al., 2018).

• Antimicrobial Activity : Temiz‐Arpacı et al. (2005) synthesized novel benzoxazole derivatives with morpholine and piperazine moieties, demonstrating broad-spectrum antimicrobial activity against various bacterial and yeast strains (Temiz‐Arpacı et al., 2005).

• Antiproliferative Activity Through VEGFR-2-TK Inhibition : Hassan et al. (2021) developed quinolinone derivatives with piperazine and morpholine moieties, showing significant antiproliferative activity and VEGFR-2 inhibitory activity, with potential implications in cancer treatment (Hassan et al., 2021).

Mechanism of Action

The mechanism of action of “4-[Oxo(piperazin-1-yl)acetyl]morpholine” is not specified in the retrieved data. The compound is used for research purposes, and its mechanism of action would depend on the specific context of the research.

Future Directions

The future directions for “4-[Oxo(piperazin-1-yl)acetyl]morpholine” are not specified in the retrieved data. Given its use in research, it may be involved in the development of new biochemical or proteomics research methods.